Cas no 1556111-88-6 (1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 1556111-88-6
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6160593
• PubChem ID: 84022403
• Update Time: 2025-10-21

1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid
• 1556111-88-6
• EN300-1812792

• Inchi： 1S/C8H11N3O2/c12-7(13)8(3-1-2-4-8)6-9-5-10-11-6/h5H,1-4H2,(H,12,13)(H,9,10,11)
• InChI Key： WBGJAUICJXOZGV-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=NN2)CCCC1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid (CAS No. 1556111-88-6)

1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid (CAS No. 1556111-88-6) is a heterocyclic compound featuring a cyclopentane backbone substituted with a 1,2,4-triazole ring and a carboxylic acid functional group. This unique structure makes it a versatile intermediate in pharmaceutical and agrochemical research. The compound's molecular formula and structural properties have garnered significant attention in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

Recent studies highlight the growing interest in 1,2,4-triazole derivatives due to their broad-spectrum biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The incorporation of a cyclopentane ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for medicinal chemistry applications. Researchers are particularly focused on its potential role in targeting protein-protein interactions and kinase signaling pathways, which are hot topics in cancer therapy and neurodegenerative disease research.

The synthetic routes for 1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid often involve multistep organic reactions, including cyclization and carboxylation strategies. Optimizing these processes is critical for achieving high yield and purity, especially in scale-up production for industrial applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with pharmaceutical standards.

In the context of green chemistry, there is increasing demand for sustainable synthesis methods for heterocyclic compounds like 1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid. Researchers are exploring catalytic approaches and solvent-free reactions to minimize environmental impact. This aligns with global trends toward eco-friendly manufacturing and reduced carbon footprint in the chemical industry.

The compound's structure-activity relationship (SAR) is a focal point for computational chemists and drug designers. Molecular docking studies and QSAR modeling are used to predict its interactions with biological targets, such as enzymes and receptors. These insights are valuable for hit-to-lead optimization in drug development pipelines.

From a commercial perspective, 1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability are influenced by factors like raw material costs and regulatory requirements. Companies are also investing in custom synthesis services to meet the diverse needs of academic researchers and pharmaceutical developers.

In summary, 1-(1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid (CAS No. 1556111-88-6) represents a compelling case study in the intersection of organic chemistry, drug discovery, and sustainable science. Its multifaceted applications and ongoing research advancements position it as a compound of enduring relevance in modern scientific inquiry.